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Compound of Interest

Compound Name: rac-Nicotine-d3

CAS No.: 69980-24-1

Cat. No.: B196464

Get Quote

This guide provides an in-depth technical overview of racemic-Nicotine-d3 (rac-Nicotine-d3), a

critical tool for researchers, analytical scientists, and drug development professionals. We will

explore its significance as an internal standard, detail the criteria for selecting a commercial

supplier, and provide a comprehensive, field-proven protocol for its application in quantitative

bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Introduction: The Role of Isotopically Labeled
Nicotine
Nicotine, a pyridine alkaloid, is a primary psychoactive component of tobacco and a subject of

extensive research in pharmacology, toxicology, and addiction studies. Accurate quantification

of nicotine and its metabolites in biological matrices is fundamental to this research. The "gold

standard" for such quantification is isotope dilution mass spectrometry, which relies on a stable,

isotopically labeled internal standard (IS).

rac-Nicotine-d3 (CAS No. 69980-24-1) is the ideal internal standard for the quantification of

nicotine.[1][2][3] It is chemically identical to native nicotine but has three deuterium (³H or D)
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atoms replacing three hydrogen atoms on the N-methyl group. This substitution results in a

molecular weight increase of three Daltons (Da).

Why is this important? In mass spectrometry, the instrument can easily distinguish between the

analyte (nicotine) and the internal standard (nicotine-d3) based on their mass-to-charge ratios

(m/z). Because they are chemically and structurally identical, they co-elute chromatographically

and experience the same behavior during sample extraction, ionization, and analysis. Any

sample loss or variation in instrument response (e.g., matrix effects) will affect both the analyte

and the IS equally. By calculating the ratio of the analyte's signal to the IS's signal, precise and

accurate quantification can be achieved, correcting for experimental variability.

The term "rac" or "(±)" indicates that the product is a racemic mixture, containing equal

amounts of both the (S)- and (R)-enantiomers of nicotine-d3.

Selecting a Commercial Supplier: A Framework for
Quality
The integrity of quantitative data is directly linked to the quality of the reference standards

used. When sourcing rac-Nicotine-d3, researchers must look beyond price and availability.

The following table summarizes key suppliers and the critical parameters to evaluate.
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Supplier
Example
Product
Name

CAS
Number

Isotopic
Purity/Enric
hment

Chemical
Purity

Notes

LGC

Standards

rac-Nicotine-

d3

69980-24-

1[4]

Not explicitly

stated,

requires CoA

Not explicitly

stated,

requires CoA

Often

provides

materials

produced

under ISO

17034,

ensuring

high-quality

reference

material

production.

Cayman

Chemical

(±)-Nicotine-

d3

69980-24-

1[1]

≥99%

deuterated

forms (d1-d3)

[1]

≥98% (by

HPLC/TLC)

[5]

Provides

product

inserts and

certificates of

analysis

detailing QC

results.[1]

CDN

Isotopes

(±)-Nicotine-

d3 (N-methyl-

d3)

69980-24-

1[6]

99 atom %

D[6]

Not explicitly

stated,

requires CoA

Specifies

storage

conditions

(refrigerated)

and stability

information.

[6]

Sigma-

Aldrich

(Merck)

DL-Nicotine-

(methyl-d3)

69980-24-

1[7][8]

99 atom %

D[7]

Not explicitly

stated,

requires CoA

A major

distributor

with

extensive

documentatio

n and

support.
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Decoding the Certificate of Analysis (CoA)
The Certificate of Analysis is the most critical document for vetting a supplier. It provides a lot-

specific quality guarantee.

Key Sections to Scrutinize:

Identity and Structure: Confirmed by methods like ¹H-NMR and Mass Spectrometry. The data

should be consistent with the known structure of nicotine-d3.[7]

Chemical Purity: Typically determined by HPLC-UV or GC-FID. A purity of ≥98% is standard

for most applications. This value indicates the percentage of the material that is the target

molecule, irrespective of isotopic composition.

Isotopic Purity/Enrichment: This is the most critical parameter for an internal standard. It

measures the percentage of the molecule that contains the desired number of deuterium

atoms (in this case, three). Look for values >98-99 atom % D.[6][7] Low isotopic purity can

lead to "crosstalk," where the IS contributes to the analyte signal, compromising accuracy.

Solution Concentration (if applicable): If purchased as a solution, the concentration and

solvent must be certified.

The logical workflow for selecting a supplier should prioritize the quality and documentation of

the reference material to ensure the validity of experimental results.
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Supplier Selection Workflow

Identify Potential Suppliers

Request Lot-Specific
Certificate of Analysis (CoA)

Evaluate Chemical Purity
(≥98%?)

Evaluate Isotopic Purity
(>99 atom % D?)

Pass

Reject Supplier

Fail

Review Storage, Stability,
& Documentation

Pass

Fail

Select Supplier

Pass Fail
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LC-MS/MS Bioanalytical Workflow

Plasma Sample
(50 µL)

Add Internal Standard
(rac-Nicotine-d3 in ACN)

(150 µL)

Vortex & Centrifuge

Transfer Supernatant

Inject onto
LC-MS/MS System

HPLC Separation
(Phenyl-Hexyl Column)

ESI+ Ionization

MRM Detection
(Q1/Q3 Transitions)

Calculate Area Ratio
& Quantify vs. Curve

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b196464?utm_src=pdf-custom-synthesis#bc-rfq
https://www.caymanchem.com/product/18256/plus-minus-nicotine-d3
https://www.cdnisotopes.com/non_fulfill_view/nicotine-d3-n-methyl-d3
https://www.criver.com/resources/lc-msms-combined-single-step-extraction-method-determination-nicotine-and-cotinine-metabolite-rat
https://pmc.ncbi.nlm.nih.gov/articles/PMC4118724/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4118724/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4118724/
https://stacks.cdc.gov/view/cdc/25564/cdc_25564_DS1.pdf
https://www.lgcstandards.com/medias/sys_master/root/h98/h4c/10968208048158/COA_TRC-N412425-50MG_ST-WB-CERT-4120096-1-1-1/COA-TRC-N412425-50MG-ST-WB-CERT-4120096-1-1-1.PDF
https://www.researchgate.net/publication/351474613_Rapid_sensitive_and_reliable_quantitation_of_nicotine_and_its_main_metabolites_cotinine_and_trans-3'-hydroxycotinine_by_LC-MSMS_Method_development_and_validation_for_human_plasma
https://assets.fishersci.com/TFS-Assets/CMD/Application-Notes/D22183~.pdf
https://www.benchchem.com/product/b196464/docs#a-technical-guide-to-rac-nicotine-d3-for-analytical-applications
https://www.benchchem.com/product/b196464/docs#a-technical-guide-to-rac-nicotine-d3-for-analytical-applications
https://www.benchchem.com/product/b196464/docs#a-technical-guide-to-rac-nicotine-d3-for-analytical-applications
https://www.benchchem.com/product/b196464/docs#a-technical-guide-to-rac-nicotine-d3-for-analytical-applications
https://www.benchchem.com/product/b196464?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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